Cas no 887210-43-7 (6-chloro-5,7-dimethyl-4-(morpholin-4-yl)methyl-2H-chromen-2-one)

• Product Name: 6-chloro-5,7-dimethyl-4-(morpholin-4-yl)methyl-2H-chromen-2-one
• CAS No: 887210-43-7
• MF: C₁₆H₁₈ClNO₃
• MW: 307.772023677826
• CID: 6179954
• PubChem ID: 7205076
• Update Time: 2025-06-13

6-chloro-5,7-dimethyl-4-(morpholin-4-yl)methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 6-chloro-5,7-dimethyl-4-(morpholin-4-yl)methyl-2H-chromen-2-one
• HMS2866H08
• NCGC00283596-01
• AB00824899-06
• F1864-0457
• CHEMBL1314822
• AKOS002057010
• SR-01000017989
• SR-01000017989-1
• DTXSID001322083
• 6-chloro-5,7-dimethyl-4-(morpholin-4-ylmethyl)-2H-chromen-2-one
• 6-chloro-5,7-dimethyl-4-[(morpholin-4-yl)methyl]-2H-chromen-2-one
• 887210-43-7
• SMR000544774
• 6-chloro-5,7-dimethyl-4-(morpholin-4-ylmethyl)chromen-2-one
• MLS001215869

• Inchi： 1S/C16H18ClNO3/c1-10-7-13-15(11(2)16(10)17)12(8-14(19)21-13)9-18-3-5-20-6-4-18/h7-8H,3-6,9H2,1-2H3
• InChI Key： ZWYRYAAVQKFFMQ-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC2=C(C=1C)C(=CC(=O)O2)CN1CCOCC1

Computed Properties

• Exact Mass: 307.0975211g/mol
• Monoisotopic Mass: 307.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 6-chloro-5,7-dimethyl-4-(morpholin-4-yl)methyl-2H-chromen-2-one

Introduction to 6-Chloro-5,7-Dimethyl-4-(Morpholin-4-yl)methyl-2H-Chromen-2-one (CAS No. 887210-43-7)

6-Chloro-5,7-dimethyl-4-(morpholin-4-yl)methyl-2H-chromen-2-one, with the CAS number 887210-43-7, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromenones, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The unique structural features of 6-chloro-5,7-dimethyl-4-(morpholin-4-yl)methyl-2H-chromen-2-one make it a promising candidate for various therapeutic applications.

The molecular structure of 6-chloro-5,7-dimethyl-4-(morpholin-4-yl)methyl-2H-chromen-2-one consists of a chromene ring system substituted with a chlorine atom at the 6-position, methyl groups at the 5 and 7 positions, and a morpholine moiety attached to the 4-position via a methyl group. This combination of functional groups imparts distinct chemical and biological properties to the compound. The presence of the morpholine ring enhances the compound's solubility and bioavailability, while the chlorine and methyl substitutions contribute to its stability and reactivity.

Recent studies have highlighted the potential of 6-chloro-5,7-dimethyl-4-(morpholin-4-yl)methyl-2H-chromen-2-one in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in vitro. These findings suggest that 6-chloro-5,7-dimethyl-4-(morpholin-4-yl)methyl-2H-chromen-2-one could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 6-chloro-5,7-dimethyl-4-(morpholin-4-yl)methyl-2H-chromen-2-one has also demonstrated promising anticancer activity. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/Akt pathway and the MAPK pathway, which are often dysregulated in cancer cells. These findings indicate that 6-chloro-5,7-dimethyl-4-(morpholin-4-y l)methyl - 2H - chromen - 2 - one may have potential as a novel anticancer agent.

The antioxidant properties of 6-chloro - 5 , 7 - dimethyl - 4 - ( morpholin - 4 - yl ) methyl - 2H - chromen - 2 - one have also been investigated. Studies have shown that this compound can scavenge reactive oxygen species (ROS) and protect cells from oxidative stress-induced damage. This property is particularly relevant in conditions such as neurodegenerative diseases and cardiovascular disorders, where oxidative stress plays a significant role in disease progression.

To further explore the therapeutic potential of 6-chloro - 5 , 7 - dimethyl - 4 - ( morpholin - 4 - yl ) methyl - 2H - chromen - 2 - one, several preclinical studies have been conducted using animal models. These studies have demonstrated that the compound can effectively reduce inflammation and oxidative stress in vivo, supporting its potential for clinical translation. However, more extensive research is needed to fully understand its safety profile and efficacy in humans.

In conclusion, 6-chloro - 5 , 7 - dimethyl - 4 - ( morpholin - 4 - yl ) methyl - 2H - chromen - 2 - one (CAS No. 887210 - 43 - 7) is a promising compound with diverse biological activities. Its anti-inflammatory, anticancer, and antioxidant properties make it a valuable candidate for further pharmaceutical development. Ongoing research aims to elucidate its mechanisms of action and optimize its therapeutic potential for various diseases.